1-(3-Bromopropyl)-4-(difluoromethoxy)-2-fluorobenzene

• Molecular Formula: C10H10BrF3O
• Molecular Weight: 283.08 g/mol
• IUPAC Name: 1-(3-bromopropyl)-4-(difluoromethoxy)-2-fluorobenzene
• InChI: InChI=1S/C10H10BrF3O/c11-5-1-2-7-3-4-8(6-9(7)12)15-10(13)14/h3-4,6,10H,1-2,5H2
• InChI Key: CXKZPSXGSCKKJU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC(F)F)F)CCCBr

Description

1-(3-Bromopropyl)-4-(difluoromethoxy)-2-fluorobenzene is a halogenated aromatic compound characterized by a benzene ring substituted with a bromopropyl chain at position 1, a fluorine atom at position 2, and a difluoromethoxy group at position 2. This structural configuration imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The bromopropyl chain enhances lipophilicity, facilitating membrane permeability, while the difluoromethoxy group contributes to metabolic stability and electron-withdrawing effects .

Biological Activity

1-(3-Bromopropyl)-4-(difluoromethoxy)-2-fluorobenzene is an organic compound notable for its unique molecular structure, which includes a bromopropyl group, a difluoromethoxy group, and a fluorine atom attached to a benzene ring. Its molecular formula is $C_{10}H_{10}BrF_3O$ with a molecular weight of approximately 283.09 g/mol. The compound is of interest due to its potential applications in pharmaceuticals and agrochemicals, particularly because halogen substituents can significantly influence biological activity and reactivity.

The compound's synthesis typically involves several key steps that may include nucleophilic substitution and functional group transformations. The presence of halogens enhances its lipophilicity, which can affect its interaction with biological targets such as enzymes or receptors.

Potential Biological Effects

• Enzyme Interaction : The difluoromethoxy group may enhance binding affinity to certain enzymes, potentially leading to altered metabolic processes.
• Anticancer Activity : Similar compounds have been investigated for their anticancer properties, suggesting that this compound may also exhibit such effects.
• Neurological Impact : Research indicates that halogenated compounds often target neurological pathways, making this compound a candidate for further investigation in treating neurological disorders.

Case Studies and Research Findings

• A study on halogenated benzene derivatives indicated that compounds with bromine and fluorine substitutions tend to exhibit enhanced biological activity compared to their non-halogenated counterparts. This suggests that 1-(3-Bromopropyl)-4-(difluoromethoxy)-2-fluorobenzene could have significant therapeutic potential in drug design .
• Another investigation into similar difluoromethoxy compounds demonstrated their efficacy in inhibiting specific cancer cell lines, highlighting the importance of structural features in determining biological activity .

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Unique Attributes
1-(3-Chloropropyl)-4-(difluoromethoxy)-2-fluorobenzene	Chlorine instead of bromine	Potentially different reactivity due to chlorine's properties
1-(3-Bromopropyl)-3-methoxy-2-fluorobenzene	Methoxy group instead of difluoromethoxy	Different electronic effects influencing reactivity
1-(4-Bromobutyl)-2-fluoro-3-difluoromethoxybenzene	Longer butyl chain; different position for bromine	Variations in solubility and binding affinity

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1-(3-Bromopropyl)-3-chloro-4-(difluoromethoxy)benzene

• Structural Differences : Chlorine replaces fluorine at position 3.
• Key Properties :
  • Molecular Formula: C₁₀H₁₀BrClF₂O
  • Molar Mass: 299.54 g/mol
  • Boiling Point: 294.3 ± 35.0 °C (predicted) .

1-(3-Bromopropyl)-2-fluorobenzene

• Structural Differences : Lacks the difluoromethoxy group at position 4.
• Key Properties :
  • Molecular Formula: C₉H₁₀BrF
  • Molar Mass: 217.08 g/mol .
• Functional Implications : Absence of the difluoromethoxy group reduces metabolic stability and electronic modulation, limiting applications in drug design compared to the target compound.

1-Bromo-3-fluoro-2-methoxy-4-nitrobenzene

• Structural Differences : Contains nitro and methoxy groups instead of bromopropyl and difluoromethoxy.
• Key Properties :
  • CAS: 1224629-07-5
  • Purity: 95% .
• Reactivity Comparison : The nitro group is strongly electron-withdrawing, enhancing electrophilic substitution reactivity. However, the methoxy group’s lower stability compared to difluoromethoxy may reduce resistance to oxidative degradation .

Pesticide Analogs (e.g., Bromopropylate)

• Structural Differences : Features a 1-methylethyl ester backbone with bromophenyl groups.
• Functional Role : Bromopropylate is used as an acaricide, leveraging bromine’s lipophilicity for pest penetration .
• Comparison : The target compound’s difluoromethoxy group may offer superior environmental stability compared to methoxy-based pesticides.

Data Table: Comparative Analysis of Key Compounds

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Boiling Point (°C)	Applications
1-(3-Bromopropyl)-4-(difluoromethoxy)-2-fluorobenzene	C₁₀H₁₀BrF₃O	297.09	Br, F, OCF₂F	~300 (predicted)	Pharmaceuticals, Agrochemicals
1-(3-Bromopropyl)-3-chloro-4-(difluoromethoxy)benzene	C₁₀H₁₀BrClF₂O	299.54	Br, Cl, OCF₂F	294.3 ± 35.0	Intermediate synthesis
1-(3-Bromopropyl)-2-fluorobenzene	C₉H₁₀BrF	217.08	Br, F	Not reported	Organic synthesis
1-Bromo-3-fluoro-2-methoxy-4-nitrobenzene	C₇H₄BrFNO₃	264.02	Br, F, NO₂, OCH₃	Not reported	Explosives, Dyes
Bromopropylate	C₁₇H₁₆Br₂O₃	428.12	Br, ester groups	Not reported	Acaricide

Q & A

Q. What are the common synthetic routes for preparing 1-(3-Bromopropyl)-4-(difluoromethoxy)-2-fluorobenzene?

• Methodological Answer : The synthesis typically involves multi-step halogenation and substitution reactions. For structurally similar brominated fluorobenzenes, key steps include:

• Halogenation : Introducing bromine via electrophilic substitution or alkylation (e.g., using 3-bromopropanol or brominating agents like PBr₃).
• Difluoromethoxy Installation : Reacting with difluoromethylating agents (e.g., ClCF₂O−) under basic conditions.
• Purification : Column chromatography or recrystallization to isolate the product .
  Example workflow for analogs:

Step	Reagents/Conditions	Purpose
1	PBr₃, DCM, 0°C	Bromopropyl chain introduction
2	K₂CO₃, ClCF₂OK, DMF	Difluoromethoxy group attachment
3	HPLC/GC-MS	Purity validation

Q. What spectroscopic techniques are used to characterize this compound?

• Methodological Answer :

• ¹H/¹⁹F NMR : Identifies proton and fluorine environments (e.g., difluoromethoxy split into doublets at ~δ 6.5–7.5 ppm; bromopropyl protons at δ 1.5–3.5 ppm).
• Mass Spectrometry (MS) : Confirms molecular weight (e.g., [M+H]⁺ at m/z 299.54 for C₁₀H₁₀BrClF₂O analogs ).
• IR Spectroscopy : Detects functional groups (C-Br stretch ~500–600 cm⁻¹; C-F ~1100–1250 cm⁻¹) .

Q. What are the key functional groups influencing reactivity?

• Answer : The bromopropyl group enables nucleophilic substitution (e.g., Suzuki coupling), while the difluoromethoxy and fluorine substituents enhance electron-withdrawing effects, directing electrophilic attacks to specific ring positions .

Advanced Research Questions

Q. How can reaction conditions be optimized to enhance yield and purity?

• Methodological Answer :

• Solvent Selection : Polar aprotic solvents (DMF, DMSO) improve difluoromethoxy group incorporation .
• Catalysts : Pd(PPh₃)₄ for cross-coupling reactions (yields >75% reported for bromopropyl analogs ).
• Temperature Control : Low temperatures (−20°C to 0°C) minimize side reactions during halogenation .
  Example optimization table for a similar compound:

Parameter	Optimal Value	Yield Improvement
Solvent	DMF	+30%
Catalyst loading	5 mol% Pd	+25%
Reaction time	12 hr	+15%

Q. How to assess biological activity and mechanisms of action?

• Methodological Answer :

• In Vitro Assays : Test antimicrobial activity via MIC (Minimum Inhibitory Concentration) against E. coli or S. aureus; IC₅₀ for cancer cell lines (e.g., MCF-7) .
• Target Interaction Studies : Molecular docking (AutoDock Vina) to predict binding to enzymes like topoisomerase II or kinases .
• Pathway Analysis : Western blotting to evaluate apoptosis markers (e.g., caspase-3) .

Q. How to resolve contradictions in reported molecular data (e.g., formula discrepancies)?

• Methodological Answer : Use High-Resolution Mass Spectrometry (HRMS) for exact mass validation (e.g., resolving C₁₀H₁₀BrF₃O vs. C₈H₇BrF₂O ). Cross-reference with elemental analysis (C, H, Br content) and X-ray crystallography for unambiguous structural confirmation .

Q. How to design structure-activity relationship (SAR) studies for this compound?

• Methodological Answer :

• Variation of Substituents : Synthesize analogs with chloro, methyl, or nitro groups replacing fluorine/difluoromethoxy.
• Biological Testing : Compare IC₅₀ values across analogs to identify critical functional groups.
• Computational Modeling : DFT calculations to correlate electronic properties (HOMO-LUMO gaps) with activity .
  Example SAR table:

Analog	Substituent	IC₅₀ (μM)
Parent	2-F, 4-OCHF₂	12.3
Analog 1	2-Cl, 4-OCHF₂	8.7
Analog 2	2-F, 4-NO₂	>50

Notes

• Safety : Handle with inert atmosphere and PPE (H314: Causes severe skin burns ).